Cas no 851946-80-0 (ethyl 5-cyclopentaneamido-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product name: ethyl 5-cyclopentaneamido-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851946-80-0
• MF: C₂₁H₂₁N₃O₄S
• MW: 411.474143743515
• CID: 6072188
• PubChem ID: 3616129

ethyl 5-cyclopentaneamido-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-cyclopentaneamido-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 5-[(cyclopentylcarbonyl)amino]-3,4-dihydro-4-oxo-3-phenyl-, ethyl ester
• ethyl 5-(cyclopentanecarboxamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• ethyl 5-(cyclopentanecarbonylamino)-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
• ethyl 5-cyclopentaneamido-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• F0641-0012
• AKOS024589961
• AB00670123-01
• SR-01000128284
• SR-01000128284-1
• 851946-80-0

• Inchi： 1S/C21H21N3O4S/c1-2-28-21(27)17-15-12-29-19(22-18(25)13-8-6-7-9-13)16(15)20(26)24(23-17)14-10-4-3-5-11-14/h3-5,10-13H,2,6-9H2,1H3,(H,22,25)
• InChI Key： YQTNKWQPAMEQPF-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2)C(=O)C2=C(NC(C3CCCC3)=O)SC=C12

Computed Properties

• Exact Mass: 411.12527733g/mol
• Monoisotopic Mass: 411.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 12.96±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridazines Thieno[3,4-d]pyridazines

Additional information on ethyl 5-cyclopentaneamido-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Ethyl 5-Cyclopentaneamido-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851946-80-0)

Ethyl 5-cyclopentaneamido-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851946-80-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyridazines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The structure of ethyl 5-cyclopentaneamido-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is characterized by a thienopyridazine core with a cyclopentane amide and a phenyl substituent. The presence of these functional groups imparts specific chemical and biological properties that make it an interesting candidate for further research and development.

Recent studies have focused on the synthesis of ethyl 5-cyclopentaneamido-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate using various methodologies. One notable approach involves the reaction of 5-aminothiophene with pyridazine derivatives under controlled conditions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of biological activity, ethyl 5-cyclopentaneamido-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate has shown promising results in several in vitro and in vivo assays. For instance, it has demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies have indicated its potential as an anti-cancer agent, particularly against breast and lung cancer cell lines.

The mechanism of action of ethyl 5-cyclopentaneamido-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is not yet fully understood but is believed to involve multiple pathways. One hypothesis suggests that it targets specific enzymes involved in inflammation and cancer progression. Further research is needed to elucidate these mechanisms and to identify potential biomarkers for its therapeutic effects.

From a pharmacokinetic perspective, ethyl 5-cyclopentaneamido-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate exhibits favorable properties such as good solubility and stability. These characteristics are crucial for its potential use in drug formulations and delivery systems. Preclinical studies have also shown that it has low toxicity and good bioavailability, making it a promising candidate for clinical trials.

The clinical potential of ethyl 5-cyclopentaneamido-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is currently being explored in various preclinical models. Early results have been encouraging, with the compound showing efficacy in reducing inflammation and tumor growth. However, more extensive studies are required to fully evaluate its safety and efficacy in human subjects.

In conclusion, ethyl 5-cyclopentaneamido-4-o xo - 3 - phen y l - 3 H , 4 H - th ieno [ 3 , 4 - d ] p y r id azine - 1 - car boxyla te ( CAS No . 851946 - 80 - 0 ) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structure and biological activities make it an attractive target for further research and development. As more data becomes available from ongoing studies, it is likely that this compound will play a significant role in the advancement of therapeutic strategies for various diseases.